Cas no 63155-15-7 (4-methoxy-2-Pyrimidineacetic acid methyl ester)

• Product Name: 4-methoxy-2-Pyrimidineacetic acid methyl ester
• CAS No: 63155-15-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2118602
• PubChem ID: 12367107
• Update Time: 2025-04-21

4-methoxy-2-Pyrimidineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-Pyrimidineacetic acid methyl ester
• SCHEMBL24759680
• DB-073274
• Methyl2-(4-methoxypyrimidin-2-yl)acetate
• Methyl 2-(4-methoxypyrimidin-2-yl)acetate
• 63155-15-7

• Inchi： 1S/C8H10N2O3/c1-12-7-3-4-9-6(10-7)5-8(11)13-2/h3-4H,5H2,1-2H3
• InChI Key： RGINGAGVUPQEEB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 182.06914219Da
• Monoisotopic Mass: 182.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.3Ų